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Compound of Interest

Compound Name: Trimethyl orthovalerate

Cat. No.: B104153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of trimethyl orthovalerate's use

as a solvent in chemical reactions, including its physical and chemical properties, potential

applications, and example protocols.

Introduction
Trimethyl orthovalerate (CAS No. 13820-09-2), also known as 1,1,1-trimethoxypentane, is an

orthoester that serves as a versatile compound in various chemical applications.[1][2] Beyond

its use as a reagent and intermediate in organic synthesis, its properties make it a suitable

solvent for specific reaction conditions.[3][4] Its low toxicity and favorable safety profile are also

noteworthy.[2] This document outlines the characteristics of trimethyl orthovalerate as a

solvent and provides protocols for its application.

Physical and Chemical Properties
A summary of the key physical and chemical properties of trimethyl orthovalerate is

presented in Table 1. These properties are crucial for determining its suitability for specific

reaction conditions.
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Property Value References

Molecular Formula C₈H₁₈O₃

Molecular Weight 162.23 g/mol

Appearance Colorless liquid [2]

Boiling Point 164-166 °C

Density 0.941 g/mL at 25 °C

Refractive Index n20/D 1.410

Solubility

Soluble in organic solvents

(e.g., alcohols, ethers);

insoluble in water.

[1][3]

Flash Point 42 °C (107.6 °F) [4]

Advantages and Disadvantages as a Solvent
Advantages:

Non-Polar Environment: Its insolubility in water and solubility in organic solvents make it an

excellent choice for reactions requiring a non-polar or anhydrous environment.[3]

Good Solubilizing Power: It can dissolve a range of organic compounds, including resins like

alkyd and acrylic resins.[3]

Higher Boiling Point: With a boiling point of 164-166 °C, it is suitable for reactions that

require elevated temperatures.

Low Toxicity: It is noted for its relatively low toxicity, which can be an advantage over more

hazardous solvents.[2]

Disadvantages:

Hydrolytic Instability: As an orthoester, it is susceptible to hydrolysis under acidic conditions,

which can limit its use in certain reactions.
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Limited Polarity Range: Being a non-polar solvent, it is not suitable for reactions involving

polar reagents or intermediates that require polar solvation for stabilization.

Flammability: It is a flammable liquid and requires appropriate safety precautions for

handling.[3]

Application Notes and Experimental Protocols
Trimethyl orthovalerate can be used as a solvent for organic reactions where a non-polar,

aprotic medium is required. Its higher boiling point allows for a wider range of reaction

temperatures compared to other common non-polar solvents like diethyl ether or

dichloromethane.

Example Protocol: Nucleophilic Substitution Reaction

This hypothetical protocol illustrates the use of trimethyl orthovalerate as a solvent in a

generic SN2 reaction.

Reaction: R-X + Nu⁻ → R-Nu + X⁻

Materials:

Alkyl halide (R-X)

Nucleophile (e.g., sodium salt of an alcohol or thiol)

Trimethyl orthovalerate (solvent)

Anhydrous conditions (e.g., nitrogen or argon atmosphere)

Procedure:

Set up a round-bottom flask equipped with a magnetic stirrer, condenser, and a nitrogen

inlet.

Ensure all glassware is oven-dried to remove any moisture.

To the flask, add the nucleophile (1.2 equivalents).
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Add trimethyl orthovalerate as the solvent to achieve a desired concentration (e.g., 0.5 M).

Stir the suspension and add the alkyl halide (1.0 equivalent) dropwise at room temperature.

Heat the reaction mixture to a specified temperature (e.g., 80-120 °C) and monitor the

reaction progress by TLC or GC.

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography or distillation.

Trimethyl orthovalerate can be employed as a solvent in the formulation of resins and

coatings to dissolve the polymer and adjust the viscosity of the final product.[3]

Example Protocol: Preparation of a Simple Acrylic Coating

Materials:

Acrylic resin

Trimethyl orthovalerate

Curing agent (e.g., a melamine resin)

Flow control agent

Procedure:

In a suitable mixing vessel, add the acrylic resin.

Slowly add trimethyl orthovalerate while stirring until the resin is completely dissolved.
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Adjust the viscosity of the solution by adding more solvent as needed.

Add the curing agent and the flow control agent to the resin solution and mix thoroughly until

a homogeneous mixture is obtained.

The resulting coating formulation can then be applied to a substrate and cured according to

the curing agent's requirements (e.g., baking at elevated temperatures).

Data Presentation
As direct comparative studies of trimethyl orthovalerate as a solvent are not readily available

in the literature, the following table provides a theoretical comparison of its expected

performance against common polar and non-polar solvents based on its physical properties.

Parameter
Trimethyl
Orthovalerate

Toluene (Non-
Polar)

DMF (Polar Aprotic)

Boiling Point (°C) 164-166 111 153

Reaction Temperature

Range
Wide Moderate Wide

Solubility of Non-Polar

Reactants
High High Low

Solubility of Polar

Reactants
Low Low High

Stabilization of

Charged

Intermediates

Low Low High

Water Scavenging Yes (hydrolyzes) No No

Visualizations
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General Experimental Workflow

Reaction Setup (Dry Glassware, Inert Atmosphere)

Addition of Reactants and Trimethyl Orthovalerate

Reaction at Desired Temperature

Reaction Monitoring (TLC/GC)

Continue Reaction

Workup (Quenching, Extraction)

Reaction Complete

Purification (Chromatography/Distillation)

Product

Click to download full resolution via product page

Caption: General experimental workflow using trimethyl orthovalerate as a solvent.
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Properties and Applications of Trimethyl Orthovalerate as a Solvent

Trimethyl Orthovalerate

Non-Polar Nature High Boiling Point Good Solubility for Organics

Application in Organic Synthesis Reactions in Anhydrous Conditions Reactions at High Temperatures Application in Coatings/Resins

Dissolving Polymers Viscosity Adjustment

Click to download full resolution via product page

Caption: Logical relationship of properties to solvent applications.

Safety and Handling
Trimethyl orthovalerate is a flammable liquid and should be handled with care.[3] It can cause

skin and eye irritation.[5] Always work in a well-ventilated fume hood and wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Keep

away from heat, sparks, and open flames. Store in a cool, dry, and well-ventilated area.

Disclaimer: The provided protocols are for illustrative purposes only and should be adapted and

optimized for specific reactions and applications. Always consult the relevant safety data sheet

(SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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